Cas no 149488-90-4 (Benzene, [1-(isothiocyanatomethyl)propyl]-)
149488-90-4 structure
Product Name:Benzene, [1-(isothiocyanatomethyl)propyl]-
CAS No:149488-90-4
MF:C11H13NS
MW:191.29262137413
CID:3785239
PubChem ID:22758875
Update Time:2025-04-22
Benzene, [1-(isothiocyanatomethyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, [1-(isothiocyanatomethyl)propyl]-
- SCHEMBL6956846
- [1-(Isothiocyanatomethyl)propyl]benzene
- DTXSID801279515
- 149488-90-4
-
- Inchi: 1S/C11H13NS/c1-2-10(8-12-9-13)11-6-4-3-5-7-11/h3-7,10H,2,8H2,1H3
- InChI Key: GEELGSLNMJTDTD-UHFFFAOYSA-N
- SMILES: S=C=NCC(C1C=CC=CC=1)CC
Computed Properties
- Exact Mass: 191.07687059Da
- Monoisotopic Mass: 191.07687059Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 44.5Ų
Benzene, [1-(isothiocyanatomethyl)propyl]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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